Cas no 61514-52-1 (1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-)

1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl- structure
61514-52-1 structure
Product Name:1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-
CAS No:61514-52-1
MF:C7H7ClN2
MW:154.596880197525
CID:476676
PubChem ID:12298385
Update Time:2025-04-19

1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-(chloroethynyl)-1,3-dimethyl-
    • 4-(2-chloroethynyl)-1,3-dimethylpyrazole
    • 61514-52-1
    • DTXSID30486010
    • Inchi: 1S/C7H7ClN2/c1-6-7(3-4-8)5-10(2)9-6/h5H,1-2H3
    • InChI Key: BBBWQMDOUYEPBK-UHFFFAOYSA-N
    • SMILES: ClC#CC1=CN(C)N=C1C

Computed Properties

  • Exact Mass: 154.02991
  • Monoisotopic Mass: 154.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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